Cas no 1056475-66-1 (3-Methylsulfinylphenylboronic Acid)

• Product Name: 3-Methylsulfinylphenylboronic Acid
• CAS No: 1056475-66-1
• MF: C₇H₉BO₃S
• MW: 184.020560979843
• MDL: MFCD03092931
• CID: 829074
• PubChem ID: 44630584
• Update Time: 2025-04-19

3-Methylsulfinylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-(Methylsulfinyl)phenyl)boronic acid
• 3-Methylsulfinylphenylboronic acid
• 3-(methylsulfinyl)phenylboronic acid
• ACMC-2098h8
• AG-D-19398
• ANW-15258
• CTK4A3996
• XYLPYIANRLXCDW-UHFFFAOYSA-N
• F73775
• SCHEMBL14120387
• 3-METHANESULFINYLPHENYLBORONIC ACID
• 1056475-66-1
• [3-(Methanesulfinyl)phenyl]boronic acid
• CS-0178753
• BS-25167
• 3-methylsulfinylphenylboronicacid
• NCGC00249554-01
• DB-262451
• DTXSID80659959
• AKOS006279143
• (3-methylsulfinylphenyl)boronic acid
• 3-methylsulfinylphenylboronic acid, AldrichCPR
• MFCD03092931
• 3-Methylsulfinylphenylboronic Acid

• MDL： MFCD03092931
• Inchi： 1S/C7H9BO3S/c1-12(11)7-4-2-3-6(5-7)8(9)10/h2-5,9-10H,1H3
• InChI Key： XYLPYIANRLXCDW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 184.0365455g/mol
• Monoisotopic Mass: 184.0365455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (14 g/l) (25 º C),

3-Methylsulfinylphenylboronic Acid Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C